Cas no 2034311-10-7 (4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one)

• Product Name: 4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one
• CAS No: 2034311-10-7
• MF: C₂₂H₂₁ClN₂O₄S
• MW: 444.931143522263
• CID: 5377445
• Update Time: 2025-06-28

4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one

• Inchi： 1S/C22H21ClN2O4S/c1-15-10-19(12-22(26)24(15)2)29-20-13-25(14-20)30(27,28)21-8-6-16(7-9-21)17-4-3-5-18(23)11-17/h3-12,20H,13-14H2,1-2H3
• InChI Key： LTZKGYPBOAIDHS-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC(OC2CN(S(C3=CC=C(C4=CC=CC(Cl)=C4)C=C3)(=O)=O)C2)=C1

Additional information on 4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one

Comprehensive Overview of 4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one (CAS No. 2034311-10-7)

The compound 4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one (CAS No. 2034311-10-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its intricate molecular structure, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its sulfonylazetidine and pyridin-2-one moieties, which are known to contribute to bioactive properties. The presence of a 3-chlorophenyl group further enhances its versatility in synthetic chemistry.

In recent years, the demand for novel compounds like 4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one has surged, driven by advancements in targeted therapy and precision medicine. This compound is frequently discussed in the context of kinase inhibition and signal transduction modulation, making it a subject of interest for researchers focusing on cancer therapeutics and inflammatory diseases. Its unique structure allows for potential interactions with key biological pathways, which aligns with current trends in personalized medicine and AI-driven drug design.

The synthesis of CAS No. 2034311-10-7 involves multi-step organic reactions, often requiring expertise in sulfonylation and heterocyclic chemistry. Its azetidine ring system is a notable feature, as this four-membered nitrogen-containing heterocycle is increasingly recognized for its role in improving drug bioavailability and metabolic stability. The compound's 1,6-dimethylpyridin-2-one component also contributes to its potential as a pharmacophore, a critical consideration in modern medicinal chemistry.

From an industrial perspective, 4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one is often categorized as a high-value intermediate in the synthesis of more complex molecules. Its applications extend to bioconjugation and proteomics, where it may serve as a building block for probes or inhibitors. The compound's compatibility with click chemistry techniques further broadens its utility in chemical biology and drug delivery systems.

As the scientific community continues to explore the potential of CAS No. 2034311-10-7, its relevance in fragment-based drug discovery (FBDD) and structure-activity relationship (SAR) studies becomes increasingly apparent. The compound's structural complexity offers a rich platform for molecular docking simulations and virtual screening, both of which are integral to contemporary computational chemistry workflows. These applications are particularly resonant in an era where AI-powered drug discovery is revolutionizing the pharmaceutical landscape.

In summary, 4-[1-[4-(3-chlorophenyl)phenyl]sulfonylazetidin-3-yl]oxy-1,6-dimethylpyridin-2-one represents a compelling case study in the intersection of organic synthesis, medicinal chemistry, and biotechnology. Its multifaceted properties and potential applications ensure its continued prominence in both academic and industrial research settings. As the field evolves, this compound is likely to remain a focal point for innovations in therapeutic development and chemical biology.